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Compound of Interest

Compound Name: COHO000

Cat. No.: B15572618

Essential protocols for the safe handling, storage, and disposal of COH000, a potent SUMO E1
inhibitor, are critical for ensuring laboratory safety and maintaining experimental integrity. This
guide provides immediate, procedural, and step-by-step information for researchers, scientists,
and drug development professionals.

COHO000 is an allosteric, covalent, and irreversible inhibitor of the SUMO-activating enzyme
(E1), a key player in cellular processes.[1] Its use in research, particularly in the context of
cancer studies, necessitates stringent adherence to safety protocols to mitigate potential
hazards. While a specific Safety Data Sheet (SDS) for COHO000 is not publicly available, this
guide synthesizes safety information from analogous research compounds and supplier
recommendations to provide a comprehensive operational plan.

Immediate Safety and Handling Protocols

Personal Protective Equipment (PPE) is the first line of defense against accidental exposure.
All handling of COHO000, in both solid and solution form, must be conducted in a certified
chemical fume hood. The following PPE is mandatory:
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PPE Category Specification Rationale

Nitrile or other chemically

) resistant gloves. Double Prevents skin contact and
Hand Protection o ]
gloving is highly absorption.
recommended.

Safety glasses with side
) ) ) Protects eyes from splashes
Eye Protection shields or chemical splash

goggles.

and aerosols.

A fully buttoned lab coat,
] preferably disposable or Prevents contamination of
Body Protection ] ]
designated for hazardous personal clothing.

material handling.

A NIOSH-approved respirator

is necessary if there is a risk of ] ]
, _ o , _ Prevents inhalation of the
Respiratory Protection aerosolization or if handling
i compound.
the powder outside of a

certified chemical fume hood.

Emergency procedures must be clearly understood by all personnel working with COH000. In
the event of accidental exposure, immediate and appropriate action is crucial:
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Exposure Route

Immediate Action

Skin Contact

Immediately flush the affected area with copious
amounts of water for at least 15 minutes and
remove all contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with a gentle stream of
water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Move the individual to fresh air. If breathing is

Inhalation difficult, provide oxygen and seek immediate
medical attention.
) Do NOT induce vomiting. Rinse mouth with
Ingestion

water and seek immediate medical attention.

Operational Plan: From Receipt to Disposal

A systematic approach to the entire lifecycle of COHO000 in the laboratory minimizes risks and

ensures regulatory compliance.

Receiving and Storage

Upon receipt, inspect the container for any damage or leaks. COHO00O is typically a solid

powder. Store the compound in a tightly sealed, clearly labeled container in a secure,

designated chemical storage area. Recommended storage conditions are as follows:

Form Storage Temperature Duration
Powder -20°C 3 years
4°C 2 years

In solvent -80°C 2 years
-20°C 1 year
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Solution Preparation

All solution preparation must be performed in a certified chemical fume hood, adhering to the
PPE requirements outlined above.

Ensure all necessary PPE is correctly worn.
o Carefully weigh the required amount of COH000 powder. Avoid creating dust.

o Slowly add the desired solvent to the powder to avoid aerosolization. COHO000 is soluble in
DMSO.

» Gently mix until the solid is completely dissolved. Ultrasonic agitation may be necessary.

o Clearly label the solution with the compound name, concentration, solvent, and date of
preparation.

Disposal Plan

All waste materials contaminated with COHO000, including empty containers, used PPE, and
solutions, must be treated as hazardous chemical waste.

o Segregate COHO000 waste from other laboratory waste streams.

o Collect all contaminated materials in a designated, sealed, and clearly labeled hazardous
waste container.

» Dispose of the hazardous waste in accordance with all local, state, and federal regulations.
Consult your institution's Environmental Health and Safety (EHS) department for specific
guidelines.

Experimental Workflow for Safe Handling

The following diagram illustrates the logical flow for the safe handling of COH000 from receipt
to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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